Cas no 189940-24-7 ((R)-Mesopram)

• Product Name: (R)-Mesopram
• CAS No: 189940-24-7
• MF: C₁₄H₁₉NO₄
• MW: 265.30496430397
• CID: 1065138
• Update Time: 2025-10-18

(R)-Mesopram Chemical and Physical Properties

Names and Identifiers

• (R)-Mesopram
• MESOPRAM
• Mesopram-13C-D3
• Mesopram,(R)-5-(4-Methoxy-3-propoxyphenyl)-5-methyl-2-oxazolidinone
• SH 636
• ZK 117137
• DaxalipraM
• (R)-5-(4-Methoxy-3-propoxyphenyl)-5-methyl-2-oxazolidinone
• (5R)-5-(4-Methoxy-3-propoxyphenyl)-5-Methyl-2-oxazolidinone

• Inchi： 1S/C14H19NO4/c1-4-7-18-12-8-10(5-6-11(12)17-3)14(2)9-15-13(16)19-14/h5-6,8H,4,7,9H2,1-3H3,(H,15,16)/t14-/m0/s1
• InChI Key： PCCPERGCFKIYIS-AWEZNQCLSA-N
• SMILES： O1C(NC[C@@]1(C)C1C=CC(=C(C=1)OCCC)OC)=O

Computed Properties

• Exact Mass: 265.13100

Experimental Properties

• PSA: 56.79000
• LogP: 2.76780

Additional information on (R)-Mesopram

Introduction to (R)-Mesopram and Its CAS No. 189940-24-7

Chemical compounds play a pivotal role in the pharmaceutical industry, particularly in the development of targeted therapies and innovative drug formulations. One such compound, (R)-Mesopram (CAS No. 189940-24-7), has garnered significant attention due to its unique chemical properties and potential applications in medicinal chemistry. This introduction delves into the compound's structural characteristics, pharmacological significance, and recent advancements in research that highlight its importance in modern drug development.

The chemical designation CAS No. 189940-24-7 provides a unique identifier for (R)-Mesopram, distinguishing it from other isomers and analogs. This specific numerical code is essential for researchers and regulatory bodies to ensure precise identification and documentation. The compound belongs to a class of molecules known for their chiral properties, which are critical in determining the biological activity and efficacy of pharmaceutical agents.

(R)-Mesopram is an enantiomer, meaning it is a mirror image of another form (the (S)-enantiomer) but behaves differently in biological systems. This chirality is a key factor in its pharmacological profile, influencing how it interacts with biological targets such as enzymes and receptors. The stereochemistry of (R)-Mesopram contributes to its selectivity, which is a crucial aspect in minimizing side effects and enhancing therapeutic outcomes.

Recent studies have focused on the synthesis and characterization of (R)-Mesopram, exploring its potential as a lead compound for new drug candidates. The compound's molecular structure, characterized by specific functional groups and stereochemical centers, makes it an attractive scaffold for medicinal chemists. Advances in synthetic methodologies have enabled the efficient production of (R)-Mesopram, facilitating further research into its pharmacological properties.

In the realm of drug development, (R)-Mesopram has been investigated for its potential role in treating various therapeutic conditions. Its mechanism of action involves modulating key biological pathways, which has been observed through both preclinical and clinical studies. These investigations have revealed promising results, suggesting that (R)-Mesopram could be a valuable addition to existing treatment paradigms.

The pharmacokinetic profile of (R)-Mesopram is another area of interest. Researchers have examined how the compound is absorbed, distributed, metabolized, and excreted by the body. Understanding these processes is essential for optimizing dosing regimens and ensuring safety and efficacy. Comparative studies with other enantiomers have provided insights into the unique properties of (R)-Mesopram, reinforcing its potential as a therapeutic agent.

One of the most compelling aspects of (R)-Mesopram is its potential in personalized medicine. The ability to tailor drug therapies based on individual patient characteristics has revolutionized treatment approaches in many diseases. (R)-Mesopram, with its well-defined stereochemistry and pharmacological activity, could be a cornerstone in developing personalized therapeutic strategies.

Future research directions for (R)-Mesopram include exploring its interactions with other therapeutic agents and evaluating its long-term safety profile. Additionally, computational modeling techniques are being employed to predict how modifications to the molecular structure might enhance its efficacy or reduce adverse effects. These efforts are part of a broader trend toward precision medicine, where drugs are designed to target specific biological pathways with high accuracy.

The industrial significance of (R)-Mesopram cannot be overstated. Its synthesis and application require sophisticated chemical processes that align with modern pharmaceutical manufacturing standards. As demand for high-quality pharmaceuticals grows, compounds like (R)-Mesopram that offer distinct advantages in terms of efficacy and safety will become increasingly important.

In conclusion, (R)-Mesopram (CAS No. 189940-24-7) represents a significant advancement in pharmaceutical chemistry. Its unique structural features, coupled with promising pharmacological properties, make it a valuable candidate for further research and development. As scientific understanding continues to evolve, compounds like (R)-Mesopram will play an integral role in shaping the future of medicine.